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Compound of Interest

Compound Name: Methyl indole-3-carboxylate

Cat. No.: B555151 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of methyl indole-3-carboxylate, a key

chemical intermediate for researchers, scientists, and professionals in drug development. This

document outlines its chemical properties, synthesis protocols, and significant applications in

biomedical research.

Core Compound Data
Methyl indole-3-carboxylate is a derivative of indole, an aromatic heterocyclic organic

compound. It serves as a fundamental building block in the synthesis of a wide array of

biologically active molecules.

Identifier Value Source

CAS Number 942-24-5 [1]

Molecular Formula C₁₀H₉NO₂ [1]

Molecular Weight 175.18 g/mol [1]

IUPAC Name methyl 1H-indole-3-carboxylate [1]

Synonyms

3-Carbomethoxyindole, 3-

Methoxycarbonylindole, Methyl

indolyl-3-carboxylate
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Experimental Protocols
The synthesis and application of methyl indole-3-carboxylate are central to various research

endeavors. Below are detailed methodologies for its preparation and a key reaction.

Synthesis via Fischer Esterification of Indole-3-
Carboxylic Acid
This method involves the acid-catalyzed esterification of indole-3-carboxylic acid with methanol.

Materials:

Indole-3-carboxylic acid

Methanol (reagent grade)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Ethyl acetate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve indole-3-carboxylic acid in an excess of methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.
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After cooling to room temperature, remove the excess methanol using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid,

followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield methyl indole-3-carboxylate.

Reactants

Reaction Steps

Indole-3-Carboxylic Acid Protonated Carboxylic Acid
+ H⁺ (from H₂SO₄)

Methanol

H₂SO₄ (catalyst)

Tetrahedral Intermediate
+ Methanol

Protonated Ester
- H₂O

Methyl Indole-3-Carboxylate
- H⁺

Water

Substituted Aniline

Enamine Intermediate

Methyl Acetoacetate

Microwave-Assisted
Pd-Catalyzed Cyclization

Methyl 2-Methyl-1H-indole-3-carboxylate
Derivative
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Synthesized Inhibitors

Cellular Targets / Pathways

Methyl Indole-3-Carboxylate

nNOS Inhibitor

Synthesis

PKCα Inhibitor

Synthesis

KDR Inhibitor

Synthesis

RNA Pol II Inhibitor

Synthesis

Nitric Oxide Signaling

Inhibits

PKCα Signaling Cascade

Inhibits

VEGF/KDR Angiogenesis

Inhibits

Gene Transcription
(Cancer Cells)

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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